Cas no 71477-17-3 (Methanediol,1-(decyloxy)-)

• Product Name: Methanediol,1-(decyloxy)-
• CAS No: 71477-17-3
• MF: C₁₁H₂₄O₃
• MW: 204.306464195251
• CID: 567382
• PubChem ID: 3018149
• Update Time: 2025-04-19

Methanediol,1-(decyloxy)- Chemical and Physical Properties

Names and Identifiers

• Methanediol,1-(decyloxy)-
• (Decyloxy)methanediol
• decoxymethanediol
• DTXSID60991905
• EINECS 275-508-0
• NS00062370
• 71477-17-3

• Inchi： 1S/C11H24O3/c1-2-3-4-5-6-7-8-9-10-14-11(12)13/h11-13H,2-10H2,1H3
• InChI Key： FDWNORQBNLVBQI-UHFFFAOYSA-N
• SMILES： O(C(O)O)CCCCCCCCCC

Computed Properties

• Exact Mass: 204.17262
• Monoisotopic Mass: 204.172545
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 3.5

Experimental Properties

• Density: 0.964
• Boiling Point: 206.4°C at 760 mmHg
• Flash Point: 78.6°C
• Refractive Index: 1.457
• PSA: 49.69